methyl 4-({[(1-methyl-3-nitro-1H-pyrazol-5-yl)carbonyl]amino}methyl)benzoate

• IUPAC Name: methyl 4-[[(2-methyl-5-nitropyrazole-3-carbonyl)amino]methyl]benzoate
• InChI: InChI=1S/C14H14N4O5/c1-17-11(7-12(16-17)18(21)22)13(19)15-8-9-3-5-10(6-4-9)14(20)23-2/h3-7H,8H2,1-2H3,(H,15,19)
• InChI Key: BNLBSXNUTWNPNQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)[N+](=O)[O-])C(=O)NCC2=CC=C(C=C2)C(=O)OC
• Molecular Formula: C14H14N4O5
• Molecular Weight: 318.28 g/mol

Description

Methyl 4-({[(1-methyl-3-nitro-1H-pyrazol-5-yl)carbonyl]amino}methyl)benzoate is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is a member of the pyrazole family of compounds, which have been found to exhibit a range of biological activities. In

Mechanism of Action

The mechanism of action of methyl 4-({[(1-methyl-3-nitro-1H-pyrazol-5-yl)carbonyl]amino}methyl)benzoate is not fully understood. However, studies have suggested that this compound may inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. Additionally, this compound has been found to inhibit the activity of certain enzymes that are involved in cancer cell proliferation.
Biochemical and Physiological Effects
This compound has been found to exhibit a range of biochemical and physiological effects. In addition to its anti-cancer activity, studies have suggested that this compound may have anti-inflammatory and antioxidant properties. Additionally, this compound has been found to exhibit neuroprotective effects, which may make it a potential candidate for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of using methyl 4-({[(1-methyl-3-nitro-1H-pyrazol-5-yl)carbonyl]amino}methyl)benzoate in lab experiments is its potent anti-cancer activity. This makes it a valuable tool for studying the mechanisms of cancer cell growth and proliferation. However, one limitation of using this compound is that it may exhibit cytotoxic effects at high concentrations, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on methyl 4-({[(1-methyl-3-nitro-1H-pyrazol-5-yl)carbonyl]amino}methyl)benzoate. One area of research is to further elucidate the mechanism of action of this compound, particularly with regard to its anti-cancer activity. Additionally, studies could be conducted to investigate the potential use of this compound in the treatment of other diseases, such as neurodegenerative diseases. Finally, further studies could be conducted to optimize the synthesis method of this compound, with the goal of improving its yield and purity.

Scientific Research Applications

Methyl 4-({[(1-methyl-3-nitro-1H-pyrazol-5-yl)carbonyl]amino}methyl)benzoate has been studied for its potential applications in scientific research. One of the major areas of research has been in the field of cancer therapy. Studies have shown that this compound exhibits potent anti-cancer activity against a range of cancer cell lines, including breast, lung, and colon cancer cells.